Cas no 945837-75-2 (Ethyl 4-boronocinnamate)

• Product Name: Ethyl 4-boronocinnamate
• CAS No: 945837-75-2
• MF: C₁₁H₁₃BO₄
• MW: 220.029523611069
• CID: 2359218
• Update Time: 2023-08-07

Ethyl 4-boronocinnamate Chemical and Physical Properties

Names and Identifiers

• (E)-4-(3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid
• Ethyl 4-boronocinnamate
• 4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
• (E)-(4-(3-ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• 4-(3-ETHOXY-3-OXOPROP-1-ENYL)PHENYLBORONIC ACID
• [4-(3-ethoxy-3-oxoprop-1-en-1-yl)phenyl]boronic acid
• (4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• [4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenyl]boronic acid
• OVNZUEJWYIMMSW-VMPITWQZSA-N
• OR3977
• AM87250
• AB20328
• R

• Inchi： 1S/C11H13BO4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-8,14-15H,2H2,1H3/b8-5+
• InChI Key： OVNZUEJWYIMMSW-VMPITWQZSA-N
• SMILES： O(C(/C=C/C1C=CC(B(O)O)=CC=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters